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Compound of Interest

Compound Name: AI-10-49

Cat. No.: B605247 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation of AI-10-49 stock solutions

using DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing AI-10-49 stock solutions?

A1: The recommended solvent for AI-10-49 is dimethyl sulfoxide (DMSO).[1][2] It is advisable

to use a fresh, anhydrous grade of DMSO, as the presence of moisture can negatively impact

the solubility and stability of the compound.[2][3][4]

Q2: What is the solubility of AI-10-49 in DMSO?

A2: The reported solubility of AI-10-49 in DMSO varies, with sources indicating it is at least

16.53 mg/mL to 34 mg/mL.[1][5] One supplier suggests a solubility of up to 62 mg/mL or even

100 mg/mL in fresh, moisture-free DMSO.[4] It is important to note that the actual solubility can

be influenced by the purity of the compound and the quality of the DMSO used.[1]

Q3: How should I store the AI-10-49 stock solution?

A3: AI-10-49 stock solutions in DMSO should be stored at -20°C for long-term storage, where

they can be stable for several months to a year.[1][6] For shorter periods, some sources
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suggest storage at -80°C for up to two years is also acceptable.[6] To avoid repeated freeze-

thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.[6]

Q4: What is the mechanism of action of AI-10-49?

A4: AI-10-49 is a small molecule inhibitor that selectively targets the protein-protein interaction

between the leukemic oncoprotein CBFβ-SMMHC and the transcription factor RUNX1.[1][7][8]

By binding to CBFβ-SMMHC, AI-10-49 disrupts this interaction, which in turn restores the

normal transcriptional activity of RUNX1.[1][7][8] This mechanism is particularly relevant in the

context of inversion 16 (inv(16)) acute myeloid leukemia (AML).[8]

Troubleshooting Guide
Issue 1: AI-10-49 powder is not fully dissolving in DMSO.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit of

AI-10-49 in DMSO.

Solution:

Gently warm the solution at 37°C for 10-15 minutes.[1]

Use an ultrasonic bath to aid dissolution.[1]

Ensure you are using a fresh, anhydrous stock of DMSO, as absorbed moisture can

reduce solubility.[3][4]

If the issue persists, consider preparing a slightly more dilute stock solution.

Issue 2: The AI-10-49 stock solution appears cloudy or has visible precipitates after

preparation.

Possible Cause: This could be due to incomplete dissolution or the use of DMSO that

contains water.

Solution:
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Re-attempt the dissolution process by warming and sonicating the solution as described

above.[1]

If cloudiness remains, centrifuge the solution at a low speed and carefully transfer the

clear supernatant to a new tube. The concentration of this solution should be verified if

precise dosing is critical.

Always use a fresh, high-purity, anhydrous grade of DMSO for preparing stock solutions.

[2]

Issue 3: The compound precipitates out of solution when the DMSO stock is diluted in an

aqueous buffer or cell culture medium.

Possible Cause: AI-10-49, like many organic compounds, has poor aqueous solubility. The

high concentration of the DMSO stock can lead to precipitation when rapidly diluted into an

aqueous environment.[2][9]

Solution:

Perform serial dilutions of your DMSO stock solution in DMSO first to a lower

concentration before the final dilution into your aqueous medium.[2]

When adding the DMSO stock to the aqueous solution, do so dropwise while gently

vortexing or stirring to ensure rapid mixing and minimize localized high concentrations of

the compound.

Ensure the final concentration of DMSO in your experimental setup is as low as possible

(typically ≤0.5%) to avoid solvent-induced toxicity to cells.[10][11]

Quantitative Data Summary
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Parameter Value Reference(s)

Molecular Weight 660.52 g/mol [1],[5]

Solubility in DMSO

≥ 16.53 mg/mL to ≥ 34 mg/mL;

up to 100 mg/mL in fresh

DMSO

[1],[5],[4]

FRET IC50
0.26 µM (for disrupting CBFβ-

SMMHC/RUNX1 interaction)
[1],[6]

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years
[1],[6],

Experimental Protocol: Preparation of a 10 mM AI-
10-49 Stock Solution in DMSO
Materials:

AI-10-49 powder (MW: 660.52 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or incubator set to 37°C

Ultrasonic bath

Procedure:

Calculate the required mass of AI-10-49: To prepare 1 mL of a 10 mM stock solution, you will

need:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 660.52 g/mol * (1000 mg / 1 g) = 6.6052

mg

Weigh the AI-10-49: Carefully weigh out approximately 6.61 mg of AI-10-49 powder and

place it into a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the AI-10-
49 powder.

Dissolve the compound:

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15

minutes.[1]

Following warming, vortex the tube again.

If necessary, sonicate the solution for 5-10 minutes in an ultrasonic bath.[1]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use sterile

tubes. This will prevent contamination and degradation from repeated freeze-thaw cycles.

[6]

Store the aliquots at -20°C for long-term storage.
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Stock Solution Preparation

Troubleshooting Dissolution

Final Steps
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Caption: Workflow for preparing an AI-10-49 stock solution with troubleshooting steps.
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Caption: Mechanism of action of AI-10-49 in disrupting the CBFβ-SMMHC:RUNX1 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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